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Compound of Interest

Compound Name: (1R,2R,3S,5R)-(-)-2,3-Pinanediol

Cat. No.: B140238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological information for (-)-2,3-Pinanediol, tailored for professionals in research and

development. The information is presented to ensure safe laboratory practices and to provide a

deeper understanding of the compound's properties.

Section 1: Chemical and Physical Properties
(-)-2,3-Pinanediol is a bicyclic monoterpene diol. Its physical and chemical characteristics are

crucial for safe handling and storage. The quantitative data below has been compiled from

various safety data sheets and chemical databases.
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Property Value Citations

Molecular Formula C₁₀H₁₈O₂ [1]

Molecular Weight 170.25 g/mol [1]

Appearance
White to light beige crystalline

powder or crystals
[2][3]

Melting Point 55-62°C [4]

Boiling Point 101-102°C at 1 mmHg [4]

Flash Point >110°C (>230°F) [4][5]

Solubility

Soluble in toluene and

chloroform. Slightly soluble in

methanol.

[2]

Storage Temperature

Room temperature, in a dry,

well-ventilated place. Keep

sealed.

[2][6]

Section 2: Hazard Identification and Toxicology
While some sources classify (-)-2,3-Pinanediol as not hazardous, others indicate potential for

irritation. It is prudent to handle it as a potentially hazardous substance.
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Hazard Type
GHS Classification and
Statements

Citations

Skin Irritation
H315: Causes skin irritation

(Warning)
[7]

Eye Irritation
H319: Causes serious eye

irritation (Warning)
[7]

Respiratory Irritation
H335: May cause respiratory

irritation (Warning)
[7]

Aquatic Hazard
H412: Harmful to aquatic life

with long lasting effects
[8]

Acute Toxicity No data available [4]

Carcinogenicity
Not classified as a carcinogen

by IARC, NTP, or OSHA.
[6]

Section 3: Experimental Protocols
Adherence to strict experimental protocols is essential for minimizing exposure and ensuring a

safe laboratory environment.

Safe Handling Protocol
This protocol outlines the standard procedure for handling (-)-2,3-Pinanediol in a laboratory

setting.

A. Preparation:

Ensure the work area is well-ventilated, preferably within a certified chemical fume hood.[9]

Assemble all necessary equipment (e.g., glassware, spatulas, weighing paper) and reagents

before commencing work.[9]

Don the appropriate Personal Protective Equipment (PPE) as specified in the table below.[9]

B. Handling:
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When weighing the solid, use a spatula and handle it with care to minimize dust generation.

[9]

If transferring the substance, do so in a manner that avoids creating airborne dust.

Keep containers of (-)-2,3-Pinanediol tightly closed when not in use.[1][9]

C. Post-Handling:

Decontaminate the work surface with an appropriate solvent, followed by washing with soap

and water.[9]

Remove PPE in the correct order to prevent cross-contamination, with gloves being removed

last.[9]

Wash hands thoroughly with soap and water after the completion of the task.[1][9]

Personal Protective Equipment (PPE)
The following table details the recommended PPE for handling (-)-2,3-Pinanediol.

PPE Category Recommended Equipment Citations

Eye/Face Protection
Chemical safety goggles with

side-shields or a face shield.
[4][10]

Skin Protection

Chemical-resistant gloves

(Nitrile is recommended). A lab

coat or chemical-resistant suit.

[9][10]

Respiratory Protection
A NIOSH-approved respirator

is required if dust is generated.
[10]

Emergency Spill Protocol
In the event of a spill, the following procedure should be initiated immediately.

A. Minor Spill:
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Alert personnel in the immediate area of the spill.[11]

Wearing appropriate PPE, contain the spill by slowly applying an inert absorbent material,

starting from the edges and moving inward.[4][11]

Scoop the absorbed material into a labeled, sealable container for hazardous waste

disposal.[11]

Clean the spill area with soap and water.[4]

B. Major Spill:

Evacuate the area immediately.[12]

Alert your supervisor and institutional safety office.[12]

If flammable vapors may be present, eliminate all ignition sources.[12]

Only personnel trained in hazardous spill cleanup should address a major spill.

Section 4: Visualized Workflows and Pathways
The following diagrams, generated using Graphviz, illustrate key workflows and a generalized

metabolic pathway for diols.
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Caption: A workflow for the safe handling of (-)-2,3-Pinanediol in a laboratory setting.
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Caption: A flowchart for responding to a minor chemical spill of (-)-2,3-Pinanediol.
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Caption: A generalized metabolic pathway for diols in the human body. Note: This is a general

representation and not based on specific studies of (-)-2,3-Pinanediol.

Section 5: Disposal Considerations
Proper disposal of (-)-2,3-Pinanediol and its contaminated materials is crucial to prevent

environmental harm.

Unused Product: Dispose of as solid chemical waste in a designated and properly labeled

container.[9]

Contaminated Materials: Any materials used for spill cleanup or contaminated labware (e.g.,

weigh boats, pipette tips) should be collected and disposed of as hazardous solid waste.[9]
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Always consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal guidelines to ensure compliance with local, state, and federal regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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